N-([2,3'-bipyridin]-4-ylmethyl)-4-(trifluoromethoxy)benzamide

• IUPAC Name: N-[(2-pyridin-3-ylpyridin-4-yl)methyl]-4-(trifluoromethoxy)benzamide
• InChI: InChI=1S/C19H14F3N3O2/c20-19(21,22)27-16-5-3-14(4-6-16)18(26)25-11-13-7-9-24-17(10-13)15-2-1-8-23-12-15/h1-10,12H,11H2,(H,25,26)
• InChI Key: NLXMDVAQOOVCIE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=NC=CC(=C2)CNC(=O)C3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C19H14F3N3O2
• Molecular Weight: 373.3 g/mol
• CAS No.: 1904408-01-0

Description

“N-([2,3’-bipyridin]-4-ylmethyl)-4-(trifluoromethoxy)benzamide” is a complex organic compound. It belongs to the class of benzamides, which are organic compounds containing a benzene ring attached to an amide functional group. The trifluoromethoxy group plays an increasingly important role in pharmaceuticals, agrochemicals, and materials.

Scientific Research Applications

Medicinal Chemistry and Synthesis

A study by Wang et al. (2009) presents the Pd(OTf)2 x 2 H2O-catalyzed ortho-fluorination of triflamide-protected benzylamines, highlighting the conversion of triflamide into a wide range of synthetically useful functional groups. This fluorination protocol is broadly applicable in medicinal chemistry and synthesis, demonstrating the chemical's utility in developing fluorinated compounds for pharmaceutical applications (Wang, Mei, & Yu, 2009).

Material Science

In the field of material science, Gillissen et al. (2012) explored the use of 3,3′-Bis(acylamino)-2,2′-bipyridine substituted benzene-1,3,5-tricarboxamide (BiPy-BTA) grafted polynorbornene polymers for the creation of fluorescent, compartmentalized nanoparticles. These particles serve as effective sensors for metal ions like copper, showcasing the potential of such compounds in developing new sensor technologies (Gillissen, Voets, Meijer, & Palmans, 2012).

Sensor Technology

A study on the temperature and concentration control over interpenetration in a metal-organic material by Zhang et al. (2009) demonstrates how varying the temperature or concentration of the reaction can prepare pillared frameworks in both interpenetrated and noninterpenetrated forms. This research indicates the compound's relevance in constructing complex metal-organic frameworks with potential applications in gas storage, separation technologies, and catalysis (Zhang, Wojtas, Larsen, Eddaoudi, & Zaworotko, 2009).

Pharmaceutical Applications

In pharmaceutical research, the pharmacokinetics and tissue distribution of a novel ALK5 inhibitor, which has potential anti-fibrosis drug applications, were investigated. This study demonstrates the applicability of such compounds in developing new therapeutics for fibrosis and possibly other diseases, emphasizing the importance of understanding the pharmacokinetics for effective drug development (Kim, Kim, Lee, Chang, Lee, Kim, & Sheen, 2008).